![molecular formula C14H15Cl5N2O3 B2446116 2,4-Dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate CAS No. 303023-90-7](/img/structure/B2446116.png)
2,4-Dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,4-Dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Physical And Chemical Properties Analysis
The physical and chemical properties such as boiling point, melting point, and density of “2,4-Dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate” are not specified in the available sources .Scientific Research Applications
Corrosion Inhibition
Morpholine and piperazine-based carboxamide derivatives, including those with chloro and carbamate groups, have been studied as corrosion inhibitors for mild steel in acidic media. These compounds form protective films on the metal surface, significantly inhibiting corrosion through a physisorption mechanism. Quantum chemical calculations support the experimental findings, identifying potential interaction sites between the molecules and metal surfaces (Nnaji et al., 2017).
Analytical Chemistry
Dithiocarbamates, including derivatives related to morpholine, have been determined in microgram quantities by forming selenium dithiocarbamate complexes. This method, sensitive and applicable to commercial samples, underscores the utility of morpholine derivatives in analytical procedures (Malik & Rao, 1990).
Organic Synthesis
Morpholine derivatives serve as precursors or reactants in various organic synthesis reactions. For example, novel dual inhibitors of acetylcholine esterase (AChE) and monoamine oxidase (MAO) derived from hydroxy aminoindan and phenethylamine, incorporating carbamate moieties, indicate potential therapeutic applications for Alzheimer's disease. These compounds highlight the chemical versatility and potential of morpholine-based structures in developing new molecules (Sterling et al., 2002).
Material Science
In material science, morpholine-functional homopolymers and copolymers synthesized through nitroxide-mediated polymerization demonstrate aqueous thermo-responsiveness. This property is vital for developing smart materials with potential applications in biotechnology and medicine (Lessard, Savelyeva, & Maríc, 2012).
Mechanism of Action
properties
IUPAC Name |
(2,4-dichlorophenyl)methyl N-(2,2,2-trichloro-1-morpholin-4-ylethyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15Cl5N2O3/c15-10-2-1-9(11(16)7-10)8-24-13(22)20-12(14(17,18)19)21-3-5-23-6-4-21/h1-2,7,12H,3-6,8H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJDPWAACRCRPKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(C(Cl)(Cl)Cl)NC(=O)OCC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15Cl5N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichlorobenzyl (2,2,2-trichloro-1-morpholinoethyl)carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.